2-(4-(methylsulfonyl)phenyl)-N-(4-(naphthalen-1-yl)thiazol-2-yl)acetamide

• IUPAC Name: 2-(4-methylsulfonylphenyl)-N-(4-naphthalen-1-yl-1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C22H18N2O3S2/c1-29(26,27)17-11-9-15(10-12-17)13-21(25)24-22-23-20(14-28-22)19-8-4-6-16-5-2-3-7-18(16)19/h2-12,14H,13H2,1H3,(H,23,24,25)
• InChI Key: PLKUODZAILWCEW-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC=C(C=C1)CC(=O)NC2=NC(=CS2)C3=CC=CC4=CC=CC=C43
• Molecular Formula: C22H18N2O3S2
• Molecular Weight: 422.5 g/mol

Description

2-(4-(methylsulfonyl)phenyl)-N-(4-(naphthalen-1-yl)thiazol-2-yl)acetamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known by its chemical formula, C21H17N3O3S2, and is commonly referred to as MPTA.

Scientific Research Applications

Molecular Structure Analysis and Theoretical Studies

A study explored the molecular and chemical properties of a similar compound, focusing on its local and global chemical activities, non-linear optical behaviors, and electrophilic and nucleophilic nature through experimental and theoretical (DFT) methods. This research provides foundational knowledge for understanding the compound's chemical reactivity and potential applications in material science (Gültekin, Z., Demircioğlu, Z., Frey, W., & Büyükgüngör, O., 2020).

Antimicrobial Activity

Another study focused on synthesizing new heterocyclic compounds incorporating sulfamoyl moiety, aiming to develop antimicrobial agents. This research highlights the importance of such compounds in combating bacterial and fungal infections, demonstrating promising results against various pathogens (Darwish, E., Abdel Fattah, A. M., Attaby, F., & Al-Shayea, Oqba N., 2014).

Anticancer and Antiviral Applications

Derivatives of the compound have been synthesized and evaluated for their potential anticancer and antiviral activities. One study reported on the synthesis of naphthalene derivatives with significant inhibitory activity against HIV, presenting a new direction in antiviral drug development (Hamad, N. S., Al-Haidery, N. H., Al-Masoudi, I. A., Sabri, M., Sabri, L., & Al-Masoudi, N., 2010). Furthermore, novel thiazole and thiadiazole derivatives bearing a sulfonamide moiety have shown potential as anticancer agents, indicating their utility in cancer treatment research (Ekrek, S., Şenkardeş, S., Erdoğan, Ö., & Çevik, Ö., 2022).

Neuroprotective Effects

The synthesis and evaluation of specific acetamide derivatives have revealed potential anti-Parkinson's activity, offering new avenues for treating neurodegenerative diseases. The study emphasizes the importance of these compounds in developing therapies for Parkinson's disease (Gomathy, S., Antony, A., Elango, K., Singh, G., & Gowramma, B., 2012).

Computational and Pharmacological Evaluation

Research on heterocyclic derivatives, including those related to the compound , has explored their toxicity assessment, tumor inhibition, antioxidant, analgesic, and anti-inflammatory actions. This comprehensive approach underscores the compound's multifaceted potential in drug discovery and pharmacological applications (Faheem, M., 2018).